Cas no 896352-61-7 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide)

• Product Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
• CAS No: 896352-61-7
• MF: C₁₇H₁₆N₂O₃S₂
• MW: 360.450541496277
• CID: 6327643
• PubChem ID: 7565851
• Update Time: 2025-06-09

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
• 896352-61-7
• F2558-0270
• N-(4,7-dimethylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide
• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide
• Z67687753
• AKOS008034648

• Inchi： 1S/C17H16N2O3S2/c1-10-4-5-11(2)15-14(10)18-17(23-15)19-16(20)12-6-8-13(9-7-12)24(3,21)22/h4-9H,1-3H3,(H,18,19,20)
• InChI Key： CJKBVSULZUSHCG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(NC2=NC3C(C)=CC=C(C)C=3S2)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 360.06023472g/mol
• Monoisotopic Mass: 360.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide

Research Briefing on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide (CAS: 896352-61-7)

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide (CAS: 896352-61-7) is a small molecule compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its benzothiazole core and methanesulfonylbenzamide moiety, has shown promising biological activities, particularly in the context of kinase inhibition and anticancer applications. The unique structural features of this molecule make it a valuable candidate for further investigation in drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide. One key area of interest is its potential as an inhibitor of specific protein kinases involved in cell proliferation and survival pathways. Preliminary data suggest that this compound exhibits selective inhibition against certain kinase targets, which could be leveraged for the development of targeted cancer therapies. The compound's ability to modulate these pathways has been demonstrated in vitro and in vivo, highlighting its therapeutic potential.

In addition to its kinase inhibitory properties, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide has also been investigated for its role in other biological processes. For instance, recent research has explored its effects on cellular metabolism and oxidative stress responses. These studies have revealed that the compound can influence mitochondrial function and reactive oxygen species (ROS) production, suggesting a broader spectrum of biological activities beyond kinase inhibition. Such findings open new avenues for exploring its applications in diseases associated with metabolic dysregulation and oxidative damage.

The synthesis and optimization of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide have also been a focus of recent research efforts. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound, facilitating its use in larger-scale biological and pharmacological studies. Furthermore, structure-activity relationship (SAR) studies have been conducted to identify key structural modifications that enhance its potency, selectivity, and pharmacokinetic properties. These efforts are critical for translating the compound's preclinical promise into viable therapeutic candidates.

Despite the promising findings, challenges remain in the development of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are employing advanced techniques, including computational modeling and high-throughput screening, to optimize the compound's properties and mitigate these challenges. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide (CAS: 896352-61-7) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, combined with ongoing advancements in synthetic and medicinal chemistry, position it as a molecule of significant interest for future research. As our understanding of its mechanisms and applications continues to grow, this compound holds the potential to contribute to the development of novel therapeutics for a range of diseases, particularly in oncology and metabolic disorders.